Cas no 1156376-98-5 (2,2'-azanediylbis(N-ethylacetamide))

• Product Name: 2,2'-azanediylbis(N-ethylacetamide)
• CAS No: 1156376-98-5
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 5251088
• Update Time: 2025-06-12

2,2'-azanediylbis(N-ethylacetamide) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Azanediylbis(N-ethylacetamide)
• n-ethyl-2-{[(ethylcarbamoyl)methyl]amino}acetamide
• N-ethyl-2-[[2-(ethylamino)-2-oxoethyl]amino]acetamide
• iminodi(N-ethylacetamide)
• Acetamide, 2,2'-iminobis[N-ethyl-
• 2,2'-azanediylbis(N-ethylacetamide)

• Inchi： 1S/C8H17N3O2/c1-3-10-7(12)5-9-6-8(13)11-4-2/h9H,3-6H2,1-2H3,(H,10,12)(H,11,13)
• InChI Key： DUKCRQOGIRTLNH-UHFFFAOYSA-N
• SMILES： O=C(CNCC(NCC)=O)NCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 153
• XLogP3: -0.8
• Topological Polar Surface Area: 70.2

Additional information on 2,2'-azanediylbis(N-ethylacetamide)

Introduction to 2,2'-azanediylbis(N-ethylacetamide) (CAS No. 1156376-98-5)

2,2'-azanediylbis(N-ethylacetamide), also known by its CAS number 1156376-98-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of two N-ethylacetamide moieties linked by an azanediyl (NH₂) bridge. The chemical formula of 2,2'-azanediylbis(N-ethylacetamide) is C₁₀H₁₇NO₃.

The synthesis of 2,2'-azanediylbis(N-ethylacetamide) typically involves a multi-step process, starting with the reaction of ethylamine and acetic acid to form N-ethylacetamide. The subsequent coupling of two N-ethylacetamide molecules through an azanediyl bridge can be achieved using various coupling agents and conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its physical properties, 2,2'-azanediylbis(N-ethylacetamide) is a white crystalline solid with a melting point of approximately 100°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

The biological activity of 2,2'-azanediylbis(N-ethylacetamide) has been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) has been well-documented.

Clinical trials involving 2,2'-azanediylbis(N-ethylacetamide)-based formulations have demonstrated promising results in the treatment of chronic pain and inflammatory conditions such as osteoarthritis and rheumatoid arthritis. These trials have highlighted the compound's favorable safety profile and its potential to provide long-lasting relief with minimal side effects.

Beyond its therapeutic applications, 2,2'-azanediylbis(N-ethylacetamide) has also found use in the development of diagnostic tools and imaging agents. Its unique chemical structure allows it to be modified with various functional groups, enabling it to serve as a platform for the creation of targeted delivery systems. For example, conjugates of 2,2'-azanediylbis(N-ethylacetamide) with fluorescent dyes or radiolabels have been used to visualize specific cellular processes and monitor drug distribution in vivo.

The environmental impact of 2,2'-azanediylbis(N-ethylacetamide) is another area of ongoing research. While the compound itself is not considered harmful to the environment when used properly, concerns have been raised about the potential for accumulation in aquatic ecosystems if not disposed of correctly. Therefore, best practices for handling and disposal are essential to minimize any adverse environmental effects.

In conclusion, 2,2'-azanediylbis(N-ethylacetamide) (CAS No. 1156376-98-5) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it a valuable tool for developing new therapies and diagnostic tools. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its potential impact on human health and well-being.